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Compound of Interest

Compound Name:
Methyl 3-((3-

bromophenoxy)methyl)benzoate

CAS No.: 148255-19-0

Cat. No.: B2926095

Get Quote

CAS Registry Number: 148255-19-0 Molecular Formula: C₁₅H₁₃BrO₃ Molecular Weight: 321.17

g/mol Primary Classification: Lipophilic Benzoate Ester / Aryl Ether Intermediate

Executive Summary
Methyl 3-((3-bromophenoxy)methyl)benzoate is a specialized organic building block

characterized by a dual-functional scaffold: a methyl ester capable of further derivatization and

a brominated phenoxy-ether moiety serving as a lipophilic anchor or cross-coupling partner.

Due to its structural properties—specifically the combination of a non-polar aryl bromide and a

hydrophobic ester linkage—this compound exhibits low aqueous solubility and moderate

hydrolytic susceptibility. This guide provides a technical framework for handling, solubilizing,

and monitoring the stability of this compound in research and drug discovery environments.
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Understanding the molecular architecture is the first step in predicting behavior in solution.

Feature Chemical Moiety
Implication for
Solubility/Stability

Core Scaffold Methyl Benzoate
Susceptible to base-catalyzed

hydrolysis (saponification).

Linker Benzylic Ether (-CH₂-O-)

Generally stable; increases

rotational freedom and

lipophilicity.

Substituent 3-Bromoaryl

Highly lipophilic (increases

LogP); potential photolytic

instability.

Predicted LogP ~4.2 – 4.8

Class IV Compound: Low

solubility, low permeability

context.

Theoretical Solubility Profile
Based on the calculated partition coefficient (cLogP > 4.0), the compound follows a "Like

Dissolves Like" distribution:

High Solubility (>50 mg/mL): DMSO, DMF, Dichloromethane (DCM), Ethyl Acetate.

Moderate Solubility (1–10 mg/mL): Ethanol, Methanol (warm), Acetonitrile.

Low/Insoluble (<0.1 mg/mL): Water, PBS (pH 7.4), 0.1 M HCl.

Solubility Protocols & Stock Preparation
Primary Stock Solution (DMSO)
For biological assays or chemical synthesis, Dimethyl Sulfoxide (DMSO) is the preferred

solvent due to its high dielectric constant and ability to solvate aromatic esters.

Standard Protocol: 20 mM Stock Preparation
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Weighing: Accurately weigh 6.42 mg of Methyl 3-((3-bromophenoxy)methyl)benzoate into

a 1.5 mL amber glass vial.

Note: Use glass; avoid polystyrene as DMSO may leach plasticizers.

Solvation: Add 1.0 mL of anhydrous DMSO (≥99.9%).

Dissolution: Vortex vigorously for 30 seconds. If particulate matter remains, sonicate in a

water bath at 35°C for 5 minutes.

Verification: Visually inspect for clarity. The solution should be colorless to faint yellow and

free of turbidity.

Aqueous Working Solutions (Precipitation Risk)
Direct dilution into aqueous buffers often results in rapid precipitation ("crashing out").

Critical Threshold: Maintain final DMSO concentration < 0.5% (v/v) for cell assays, but note

that the compound may precipitate above 10 µM in aqueous media.

Mitigation: Use a co-solvent system (e.g., 20% Cyclodextrin (HP-β-CD)) if higher aqueous

concentrations are required.
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Figure 1: Decision matrix for preparing and validating stock solutions. Use HPLC for precise

quantification if visual clarity is ambiguous.
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Solid-State Stability
Hygroscopicity: Low. The lipophilic nature resists moisture absorption.

Photostability: Moderate risk. The aryl bromide moiety can undergo homolytic cleavage

under intense UV light. Store in amber vials.

Storage: Long-term storage at -20°C is recommended to prevent slow hydrolysis or

transesterification.

Solution Stability (Hydrolysis)
The primary degradation pathway is the hydrolysis of the methyl ester to the carboxylic acid.

This reaction is pH-dependent.

Acidic (pH < 4): Relatively stable.

Neutral (pH 7): Slow hydrolysis over days/weeks.

Basic (pH > 9): Rapid hydrolysis (hours).

Degradation Pathway Diagram:

Methyl 3-((3-bromophenoxy)methyl)benzoate
(Intact Ester)
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+ H2O / OH-
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(Hydrolysis Product)

Methanol
(Byproduct)

Click to download full resolution via product page

Figure 2: Hydrolytic degradation pathway. The formation of the free acid (Product 1)

significantly alters solubility and biological activity.

Experimental Protocols
Protocol A: HPLC Stability Monitoring

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2926095/docs?utm_src=pdf-body-img#technical-guide-solubility-and-stability-profiling-of-methyl-3-3-bromophenoxy-methyl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2926095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To validate the integrity of the compound over time, use the following Reverse-Phase HPLC

method.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 50% B to 95% B over 10 minutes (Lipophilic compound requires high organic

content to elute).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (Aromatic ring absorption).

Expected Retention:

Hydrolysis Product (Acid): Elutes earlier (more polar).

Parent (Ester): Elutes later (more lipophilic).

Protocol B: Forced Degradation (Stress Test)
Perform this test to confirm the stability window.

Prepare a 1 mM solution in 50:50 Acetonitrile:Water.

Acid Stress: Add 0.1 M HCl (1:1 ratio). Incubate at 60°C for 2 hours.

Base Stress: Add 0.1 M NaOH (1:1 ratio). Incubate at RT for 2 hours.

Oxidative Stress: Add 3% H₂O₂. Incubate at RT for 2 hours.

Analyze via HPLC.

Expectation: High stability in acid/peroxide; significant degradation in base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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